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Compound of Interest

Compound Name: Sodium thiosulfate

Cat. No.: B1681904

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core chemical properties of sodium
thiosulfate pentahydrate. It includes quantitative physical and chemical data, detailed
experimental protocols for common analytical procedures, and visualizations of key chemical
reactions and workflows.

Physicochemical Properties

Sodium thiosulfate pentahydrate (CAS: 10102-17-7) is an inorganic salt, commonly known as
"hypo".[1] It presents as odorless, colorless, and translucent monoclinic crystals or a white
crystalline powder.[2][3] The pentahydrate form is efflorescent in warm, dry air and slightly
deliquescent in moist air.[4] It is a crucial reagent in analytical chemistry, particularly in
iodometry, and serves various roles in the pharmaceutical industry as an antioxidant, antifungal
agent, and an antidote for cyanide poisoning.[2][5]

Quantitative Physical Data

The fundamental physical properties of sodium thiosulfate pentahydrate are summarized in
the table below.
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Property Value

Molecular Formula Naz2S203-5H20]6]

Molar Mass 248.18 g/mol [1][5]

Appearance Colorless monoclinic crystals or white powder[7]

Odor Odorless[1]

Density 1.715 - 1.729 g/cm3 at 20°C[2][7]

Melting Point 48.3 °C (decomposes)[1][8]

Boiling Point 100 °C (decomposes, losing water of hydration)
[11[7]

pH of Aqueous Solution 6.0 - 8.5 (for a 100 g/L solution at 20°C)[2][8]

Solubility Profile

Sodium thiosulfate pentahydrate is highly soluble in water and practically insoluble in ethanol.
[1][7] Its aqueous solubility increases significantly with temperature.

Temperature (°C) Solubility (g / 100 g H20)
0 50.2[7]

10 59.7[7]

20 70.1[1][7]

35 91.2[7]

45 123.9[7]

60 191.3[7]

100 231 - 245[1][7]

Crystal Structure
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Sodium thiosulfate pentahydrate crystallizes in the monoclinic system with the space group
P21/c.[9] The thiosulfate anion (S20327) has a tetrahedral geometry, derived from a sulfate
anion where one oxygen atom is replaced by a sulfur atom.[1] The S-S distance is
approximately 1.97 A, indicative of a single bond, while the average S-O distance is 1.48 A.[9]
Each sodium atom is octahedrally coordinated by oxygen atoms from water molecules and
thiosulfate groups, forming chains that are linked by hydrogen bonding.[9]

Parameter Value
Crystal System Monoclinic[9]
Space Group P21/c[9]

a=594A b=2157A c=753A, B=103.97°
[°]

Unit Cell Dimensions

Formula Units (2) 4[9]

Chemical Reactivity and Key Reactions

Sodium thiosulfate is a moderately strong reducing agent, a property that underpins many of
its applications.[10] It is generally stable under standard conditions but is incompatible with
strong acids, strong oxidizing agents (like iodine and bromine), and salts of heavy metals such
as lead, mercury, and silver.[2][11]

Decomposition Reactions

Thermal Decomposition: Upon heating, sodium thiosulfate pentahydrate first loses its water
of crystallization around 100°C.[1][7] At higher temperatures (around 300°C), the anhydrous
salt decomposes into sodium sulfate and sodium polysulfide.[1]

4 Na2S203(s) —» 3 NazSO0a(s) + NazSs(s)

Acid-Catalyzed Decomposition: Thiosulfate salts characteristically decompose in the presence
of strong acids.[1] The reaction with an acid like hydrochloric acid (HCI) results in the formation
of elemental sulfur as a colloidal precipitate (which makes the solution opaque), sulfur dioxide
gas, and water.[12][13]
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Na>S203(aq) + 2 HCl(aq) — 2 NaCl(aq) + S(s) + SO2(g) + H20()[14]
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Reaction Products
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Caption: Acid-catalyzed decomposition of sodium thiosulfate.

Redox Reaction with lodine (lodometry)

The quantitative reaction between thiosulfate and iodine is fundamental to iodometric titrations.
In this reaction, thiosulfate is oxidized to the tetrathionate ion (S20e2™), while iodine (I2) is
reduced to iodide ions (17).[1][15]

2 S20327(aq) + I2(aq) » Sa0e2~(aq) + 2 I=(aq)[15][16]

This reaction is rapid and stoichiometric, making sodium thiosulfate an excellent titrant for

determining the concentration of iodine.[1]
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Caption: Redox reaction between thiosulfate and iodine.

Experimental Protocols
Assay by lodometric Titration

lodometric titration is a standard method for determining the purity of sodium thiosulfate or for
using a standardized solution of it to quantify oxidizing agents.[17][18]

Principle: An analyte (or a primary standard like potassium dichromate) oxidizes iodide (I7) to
iodine (12).[19] The liberated iodine is then titrated with a standard sodium thiosulfate solution.
The endpoint is detected by the disappearance of the blue color formed by the reaction of
iodine with a starch indicator.[15][17]

Reagents and Preparation:

e Sodium Thiosulfate Solution (approx. 0.1 N): Dissolve approximately 25 g of sodium
thiosulfate pentahydrate in 1000 mL of recently boiled and cooled deionized water.[20] Add
~0.2 g of sodium carbonate to stabilize the solution against bacterial decomposition.[20]
Store in a well-stoppered, dark glass bottle.

e Potassium Dichromate (K2Cr207) Primary Standard: Accurately weigh ~0.2 g of previously
dried K2Cr207.
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o Potassium lodide (KI): Analytical grade.
e Hydrochloric Acid (HCI): Concentrated.

» Starch Indicator Solution: Mix 1 g of soluble starch with 10 mg of mercuric iodide (as a
preservative) and a small amount of cold water to make a paste. Add this paste to 200 mL of
boiling water and stir until dissolved.

Standardization Protocol:

o Accurately weigh the primary standard potassium dichromate and dissolve it in 200 mL of
deionized water in a 500 mL conical flask.[20]

e Add 3 g of potassium iodide (KI) and 5 mL of concentrated HCI to the flask.[20]

o Immediately stopper the flask and allow the reaction to proceed in the dark for 10 minutes.
This liberates a stoichiometric amount of iodine. Cr2072=+6 1=+ 14 H* - 2Cr3* + 32+ 7
H20[19]

« Titrate the liberated iodine with the prepared sodium thiosulfate solution. The brownish-
yellow iodine color will fade.[15]

e When the solution becomes a pale yellow, add 2 mL of starch indicator. The solution will turn
a deep blue-black color.[15][17]

» Continue titrating dropwise, with constant swirling, until the blue color disappears completely,
leaving a clear, pale green solution (from the Cr3* ions).[15][19]

e Record the volume of titrant used and repeat the procedure for a total of three concordant
titres.

o Calculate the precise normality of the sodium thiosulfate solution.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://zenodo.org/records/10815788/files/Preparation%20and%20Standardization%20of%20Sodium%20Thiosulfate%20Standard%20Solution.pdf
https://zenodo.org/records/10815788/files/Preparation%20and%20Standardization%20of%20Sodium%20Thiosulfate%20Standard%20Solution.pdf
https://www.researchgate.net/profile/Anoop-Srivastava/post/what_is_iodometric_titration/attachment/5a7051d04cde266d588760c0/AS%3A588456690479104%401517310416472/download/Iodometry.pdf
https://www.benchchem.com/product/b1681904?utm_src=pdf-body
http://mccscience.yolasite.com/resources/EXP%204.7.pdf
http://mccscience.yolasite.com/resources/EXP%204.7.pdf
https://usptechnologies.com/iodometric-titration/
http://mccscience.yolasite.com/resources/EXP%204.7.pdf
https://www.researchgate.net/profile/Anoop-Srivastava/post/what_is_iodometric_titration/attachment/5a7051d04cde266d588760c0/AS%3A588456690479104%401517310416472/download/Iodometry.pdf
https://www.benchchem.com/product/b1681904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Prepare Reagents

Dissolve K2Cr207 (primary standard)
in water.

'

Add excess Kl and strong acid (HCI).
Stopper and keep in dark for 10 min.

/ lodine (I2) is liberated. /

Titrate with Na2S203 solution until
solution is pale yellow.

'

Add Starch Indicator.
Solution turns blue-black.

Y

Continue titration dropwise until
blue color disappears.

Endpoint Reached.
Record volume and calculate concentration.

Click to download full resolution via product page

Caption: Experimental workflow for standardizing sodium thiosulfate.
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Applications in Drug Development and Research

Antidote: Sodium thiosulfate is a well-established antidote for cyanide poisoning. It acts as
a sulfur donor for the enzyme rhodanese, which detoxifies cyanide (CN~) by converting it to
the much less toxic thiocyanate (SCN~), which is then excreted.[5][21]

Nephroprotective Agent: It is used to mitigate the nephrotoxicity associated with certain
platinum-based chemotherapy agents like cisplatin.[5]

Antioxidant & Preservative: In pharmaceutical formulations, it can act as an antioxidant to
protect active pharmaceutical ingredients (APIs) from oxidative degradation.[10]

Analytical Reagent: Its role in iodometry allows for the precise quantification of various
oxidizing agents, including residual chlorine, hydrogen peroxide, and other substances
relevant in drug synthesis and quality control.[2][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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